Cas no 1044054-30-9 (3-[(2-Bromophenyl)sulfanyl]cyclohexan-1-one)

• Product Name: 3-[(2-Bromophenyl)sulfanyl]cyclohexan-1-one
• CAS No: 1044054-30-9
• MF: C₁₂H₁₃BrOS
• MW: 285.200021505356
• CID: 5250266
• Update Time: 2025-06-07

3-[(2-Bromophenyl)sulfanyl]cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-[(2-BROMOPHENYL)SULFANYL]CYCLOHEXAN-1-ONE
• Cyclohexanone, 3-[(2-bromophenyl)thio]-
• 3-[(2-Bromophenyl)sulfanyl]cyclohexan-1-one

• Inchi： 1S/C12H13BrOS/c13-11-6-1-2-7-12(11)15-10-5-3-4-9(14)8-10/h1-2,6-7,10H,3-5,8H2
• InChI Key： ZNLXKRVCQSKEGE-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1SC1CC(CCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 232
• XLogP3: 3.4
• Topological Polar Surface Area: 42.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 3-[(2-Bromophenyl)sulfanyl]cyclohexan-1-one

Introduction to 3-[(2-Bromophenyl)sulfanyl]cyclohexan-1-one (CAS No. 1044054-30-9)

3-[(2-Bromophenyl)sulfanyl]cyclohexan-1-one, identified by its CAS number 1044054-30-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This organosulfur derivative features a cyclohexanone core substituted with a 2-bromophenylsulfanyl group, making it a versatile scaffold for drug discovery and molecular design. The unique structural attributes of this compound have garnered attention for its potential applications in developing novel therapeutic agents.

The chemical structure of 3-[(2-Bromophenyl)sulfanyl]cyclohexan-1-one consists of a cyclohexanone ring linked to a phenylsulfanyl moiety, which is further halogenated at the para position. This halogenation enhances the electrophilicity of the aromatic ring, facilitating further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl systems, which are prevalent in many bioactive molecules.

In recent years, the demand for structurally diverse compounds with sulfanyl and brominated aromatic groups has surged due to their role in modulating biological pathways. The presence of the 2-bromophenylsulfanyl group in 3-[(2-Bromophenyl)sulfanyl]cyclohexan-1-one positions it as a valuable intermediate for synthesizing sulfonamide derivatives, which are known for their broad spectrum of biological activities. Sulfonamides have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties.

One of the most compelling aspects of 3-[(2-Bromophenyl)sulfanyl]cyclohexan-1-one is its utility in fragment-based drug design. Fragment-based approaches involve identifying small molecular fragments that exhibit promising biological activity and then linking them together to form more potent drugs. The compound’s scaffold can serve as a building block for generating novel molecules with improved pharmacokinetic profiles and target specificity. This approach has been successfully applied in the development of kinase inhibitors, which are critical in treating cancers and inflammatory diseases.

Recent advancements in computational chemistry have further enhanced the utility of 3-[(2-Bromophenyl)sulfanyl]cyclohexan-1-one. Molecular docking studies using machine learning algorithms have demonstrated its potential as an inhibitor of various enzymes implicated in metabolic disorders and neurodegenerative diseases. For instance, computational models suggest that derivatives of this compound may interact with enzymes such as PDE4 (phosphodiesterase 4), which is involved in regulating immune responses and inflammation.

The synthesis of 3-[(2-Bromophenyl)sulfanyl]cyclohexan-1-one typically involves multi-step organic transformations, starting from commercially available precursors like 2-bromoaniline and cyclohexanone. The introduction of the sulfanyl group is often achieved through nucleophilic substitution or metal-catalyzed coupling reactions. The choice of synthetic route depends on factors such as yield, scalability, and purity requirements, which are critical for pharmaceutical applications.

In the context of medicinal chemistry, the 2-bromophenylsulfanyl substituent provides a handle for further derivatization, enabling researchers to fine-tune the pharmacological properties of the compound. For example, replacing the bromine atom with other functional groups or introducing additional heterocycles can lead to compounds with enhanced binding affinity and selectivity. Such modifications are essential for optimizing drug candidates during preclinical development.

Current research is exploring the potential applications of 3-[(2-Bromophenyl)sulfanyl]cyclohexan-1-one in treating neurological disorders. Preliminary studies indicate that sulfonamide derivatives derived from this compound may exhibit neuroprotective effects by modulating neurotransmitter levels or inhibiting aberrant protein aggregation associated with neurodegenerative conditions like Alzheimer’s disease. These findings underscore the importance of sulfanyl-containing compounds in addressing unmet medical needs.

The role of 3-[(2-Bromophenyl)sulfanyl]cyclohexan-1-one extends beyond traditional drug discovery; it also serves as a key intermediate in material science and agrochemical research. For instance, its structural motifs can be incorporated into polymers to enhance thermal stability or mechanical strength. In agrochemistry, derivatives of this compound have shown promise as herbicides or fungicides due to their ability to disrupt essential biological pathways in pests.

As our understanding of molecular interactions continues to evolve, so does the relevance of compounds like 3-[(2-Bromophenyl)sulfanyl]cyclohexan-1-one. Advances in high-throughput screening technologies have enabled rapid evaluation of large libraries containing this scaffold, accelerating the identification of lead compounds for further optimization. Such innovations are transforming drug discovery pipelines by reducing time-to-market for new therapeutics.

In conclusion, 3-[(2-Bromophenyl)sulfanyl]cyclohexan-1-one (CAS No. 1044054-30-9) represents a cornerstone molecule in modern chemical biology and pharmaceutical research. Its unique structural features make it an invaluable tool for designing novel drugs targeting a wide range of diseases. As scientific methodologies advance, the potential applications of this compound will continue to expand, reinforcing its significance in both academic and industrial settings.